Cas no 80947-09-7 (2-chloro-3-nitro-1H-Pyrrole)

• Product name: 2-chloro-3-nitro-1H-Pyrrole
• CAS No: 80947-09-7
• MF: C₄H₃ClN₂O₂
• MW: 146.531819581985
• MDL: MFCD12924172
• CID: 1118131
• PubChem ID: 55300569

2-chloro-3-nitro-1H-Pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-nitro-1H-Pyrrole
• 2-chloro-3-nitropyrrole
• AT16175
• chloro-3-nitropyrrole
• EN300-233995
• DRVGSTOYBHWTRB-UHFFFAOYSA-N
• AKOS006380785
• SCHEMBL1774516
• 80947-09-7

• MDL： MFCD12924172
• Inchi： InChI=1S/C4H3ClN2O2/c5-4-3(7(8)9)1-2-6-4/h1-2,6HCopyCopied
• InChI Key： DRVGSTOYBHWTRB-UHFFFAOYSA-NCopyCopied
• SMILES： c1c[nH]c(c1[N+](=O)[O-])ClCopyCopied

Computed Properties

• Exact Mass: 145.9883050g/mol
• Monoisotopic Mass: 145.9883050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų
• XLogP3: 1.5

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 305.6±22.0 °C at 760 mmHg
• Flash Point: 138.6±22.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-chloro-3-nitro-1H-Pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)